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Compound of Interest

Compound Name: Disperse Red 354

Cat. No.: B072953

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Disperse Red 354 for
dyeing polyester fibers. The information is intended to support research and development
activities by providing detailed protocols and critical data for achieving consistent and high-
quality dyeing results.

Overview of Disperse Red 354 and Polyester Dyeing

Disperse Red 354 is a monoazo disperse dye suitable for dyeing hydrophobic fibers like
polyester.[1] Due to the crystalline and hydrophobic nature of polyester (polyethylene
terephthalate, PET), the dyeing process requires high temperatures to facilitate dye penetration
into the fiber matrix.[2][3] The high-temperature exhaust dyeing method, typically carried out at
130°C, is the most effective technique for achieving deep shades and good fastness properties.

[2]14]

Key Characteristics of Disperse Red 354:

Chemical Class: Azo Dye[1]

Molecular Formula: C22H24CINsO7[5][6]

Molecular Weight: 505.91 g/mol [5][6]

Appearance: Dark red powder[5]
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» Solubility: Low water solubility, applied as a dispersion[1]

Quantitative Data

The following tables summarize key quantitative data related to the application of Disperse

Red 354 on polyester fibers.

Table 1: Colorimetric Data (CIELAB Values)

While specific CIELAB data for Disperse Red 354 is not readily available in the provided
search results, Table 1 presents typical colorimetric data for polyester fabrics dyed with red
disperse dyes under optimized conditions. These values can be used as a general reference.

Parameter Value Range Description

Lightness (0 = black, 100 =

L 40 - 50 _
white)
Red/Green Axis (positive
a +30 - +50 o
values indicate red)
Yellow/Blue Axis (positive
b* +10 - +20 o
values indicate yellow)
Color Strength (higher values
K/S 15-25

indicate deeper shades)[7][8]

Note: The actual CIELAB and K/S values will vary depending on the dyeing parameters, dye
concentration, and specific polyester substrate used.

Table 2: Fastness Properties

The fastness properties of polyester dyed with Disperse Red 354 are generally good to
excellent, which is characteristic of high-energy disperse dyes.
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. General
Fastness Property Test Method Rating (1-5)
Performance
) Very Good to
Washing Fastness ISO 105-C06 4-5
Excellent[7]
Rubbing Fastness Very Good to
ISO 105-X12 4-5
(Dry) Excellent
Rubbing Fastness
ISO 105-X12 4 Good to Very Good
(Wet)
o Very Good to
Perspiration Fastness ISO 105-E04 4-5
Excellent[7]
Light Fastness ISO 105-B02 5-6 Good to Very Good[1]
Sublimation Fastness ISO 105-P0O1 4 Good to Very Good

Note: A rating of 5 indicates the highest fastness, while 1 indicates the lowest.

Experimental Protocols

The following are detailed protocols for the high-temperature exhaust dyeing of polyester fibers
with Disperse Red 354.

Materials and Reagents

e Polyester fabric

o Disperse Red 354

o Dispersing agent (e.g., an anionic aromatic polyethersulfonate)
o Acetic acid (to adjust pH)

e Sodium hydrosulfite

e Sodium hydroxide
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» Non-ionic soap

¢ Distilled water

High-Temperature Exhaust Dyeing Protocol

This protocol is designed for a laboratory-scale high-temperature dyeing machine.
o Preparation of the Dye Bath:
o Set the liquor ratio to 1:10 (e.g., for 10 grams of fabric, use 100 mL of dye bath).

o Prepare a stock solution of Disperse Red 354 by pasting the required amount of dye
(e.g., 1% on weight of fabric, owf) with a small amount of water and then adding it to the
dye bath.

o Add a dispersing agent (e.g., 1 g/L) to the dye bath.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[1][2]
o Add the wetted polyester fabric to the dye bath.

e Dyeing Cycle:

[¢]

Raise the temperature of the dye bath to 60°C and maintain for 15 minutes.

[e]

Increase the temperature to 130°C at a rate of 2°C/minute.[2]

o

Hold the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[2]

[¢]

Cool the dye bath down to 70°C.
e Rinsing:
o Drain the dye bath.

o Rinse the dyed fabric with hot water, followed by a cold water rinse.

Reduction Clearing Protocol
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This step is crucial for removing unfixed dye from the fabric surface and improving wash
fastness.[1]

e Preparation of the Reduction Bath:

o Prepare a fresh bath with a liquor ratio of 1:10.

o Add 2 g/L of sodium hydrosulfite and 2 g/L of sodium hydroxide to the bath.[9]

o Clearing Process:

o Immerse the dyed and rinsed fabric in the reduction bath.

o Raise the temperature to 70-80°C and hold for 15-20 minutes.[9]

e Final Rinsing and Drying:

Drain the reduction bath.

[¢]

[e]

Rinse the fabric thoroughly with hot water and then cold water until the water runs clear.

o

Neutralize the fabric with a dilute solution of acetic acid if necessary.

[¢]

Rinse again with cold water.

[¢]

Dry the fabric at room temperature or in an oven at a low temperature.

Visualizations
Dyeing Process Workflow
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Dye Bath Preparation
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Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 354.
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Interaction between Disperse Red 354 and Polyester
Fiber

Aqueous Dye Bath

Disperse Red 354
(Aggregated Particles)

Dissolution

Single Dye Molecule

Adsorption & Diffusion
(High Temperature)

Polyester Fiber

Polyester Polymer Chains

(Crystalline & Amorphous Regions)

Click to download full resolution via product page

Caption: Mechanism of Disperse Red 354 uptake by polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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